2-(4-{[3-(4-methylbenzyl)-2,4-dioxo-1,3-thiazolidin-5-ylidene]methyl}phenoxy)-N-(2-methylphenyl)acetamide

• Molecular Formula: C27H24N2O4S
• Molecular Weight: 472.6 g/mol
• IUPAC Name: N-(2-methylphenyl)-2-[4-[(Z)-[3-[(4-methylphenyl)methyl]-2,4-dioxo-1,3-thiazolidin-5-ylidene]methyl]phenoxy]acetamide
• InChI: InChI=1S/C27H24N2O4S/c1-18-7-9-21(10-8-18)16-29-26(31)24(34-27(29)32)15-20-11-13-22(14-12-20)33-17-25(30)28-23-6-4-3-5-19(23)2/h3-15H,16-17H2,1-2H3,(H,28,30)/b24-15-
• InChI Key: VHDKHTKMNDWTSG-IWIPYMOSSA-N
• Isomeric SMILES: CC1=CC=C(C=C1)CN2C(=O)/C(=C/C3=CC=C(C=C3)OCC(=O)NC4=CC=CC=C4C)/SC2=O
• SMILES: CC1=CC=C(C=C1)CN2C(=O)C(=CC3=CC=C(C=C3)OCC(=O)NC4=CC=CC=C4C)SC2=O

Description

2-(4-{[3-(4-methylbenzyl)-2,4-dioxo-1,3-thiazolidin-5-ylidene]methyl}phenoxy)-N-(2-methylphenyl)acetamide, also known as MTA, is a synthetic organic compound that has gained significant attention in scientific research due to its potential therapeutic effects. MTA belongs to the thiazolidinedione family of compounds and has been studied for its anti-inflammatory, antioxidant, and anticancer properties.

Mechanism of Action

The mechanism of action of 2-(4-{[3-(4-methylbenzyl)-2,4-dioxo-1,3-thiazolidin-5-ylidene]methyl}phenoxy)-N-(2-methylphenyl)acetamide is not fully understood, but it is believed to act through multiple pathways. 2-(4-{[3-(4-methylbenzyl)-2,4-dioxo-1,3-thiazolidin-5-ylidene]methyl}phenoxy)-N-(2-methylphenyl)acetamide has been shown to activate the peroxisome proliferator-activated receptor-gamma (PPAR-γ) pathway, which is involved in regulating glucose and lipid metabolism. In addition, 2-(4-{[3-(4-methylbenzyl)-2,4-dioxo-1,3-thiazolidin-5-ylidene]methyl}phenoxy)-N-(2-methylphenyl)acetamide has been found to inhibit the nuclear factor-kappa B (NF-κB) pathway, which is involved in inflammation and cancer progression.
Biochemical and Physiological Effects:
2-(4-{[3-(4-methylbenzyl)-2,4-dioxo-1,3-thiazolidin-5-ylidene]methyl}phenoxy)-N-(2-methylphenyl)acetamide has been shown to have various biochemical and physiological effects. In vitro studies have demonstrated that 2-(4-{[3-(4-methylbenzyl)-2,4-dioxo-1,3-thiazolidin-5-ylidene]methyl}phenoxy)-N-(2-methylphenyl)acetamide can induce cell cycle arrest and apoptosis in cancer cells, while also inhibiting the migration and invasion of cancer cells. 2-(4-{[3-(4-methylbenzyl)-2,4-dioxo-1,3-thiazolidin-5-ylidene]methyl}phenoxy)-N-(2-methylphenyl)acetamide has also been found to have anti-inflammatory effects by reducing the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). Furthermore, 2-(4-{[3-(4-methylbenzyl)-2,4-dioxo-1,3-thiazolidin-5-ylidene]methyl}phenoxy)-N-(2-methylphenyl)acetamide has been shown to have antioxidant effects by increasing the activity of antioxidant enzymes such as superoxide dismutase (SOD) and catalase (CAT).

Advantages and Limitations for Lab Experiments

One of the advantages of using 2-(4-{[3-(4-methylbenzyl)-2,4-dioxo-1,3-thiazolidin-5-ylidene]methyl}phenoxy)-N-(2-methylphenyl)acetamide in lab experiments is its potential therapeutic effects in various diseases, including cancer, arthritis, and diabetes. 2-(4-{[3-(4-methylbenzyl)-2,4-dioxo-1,3-thiazolidin-5-ylidene]methyl}phenoxy)-N-(2-methylphenyl)acetamide is also relatively easy to synthesize and can be obtained in large quantities. However, one limitation of using 2-(4-{[3-(4-methylbenzyl)-2,4-dioxo-1,3-thiazolidin-5-ylidene]methyl}phenoxy)-N-(2-methylphenyl)acetamide in lab experiments is that its mechanism of action is not fully understood, which makes it difficult to optimize its therapeutic effects. In addition, 2-(4-{[3-(4-methylbenzyl)-2,4-dioxo-1,3-thiazolidin-5-ylidene]methyl}phenoxy)-N-(2-methylphenyl)acetamide has been found to have low solubility in water, which may limit its bioavailability in vivo.

Future Directions

There are several future directions for research on 2-(4-{[3-(4-methylbenzyl)-2,4-dioxo-1,3-thiazolidin-5-ylidene]methyl}phenoxy)-N-(2-methylphenyl)acetamide. One area of research is to further elucidate its mechanism of action and optimize its therapeutic effects. In addition, 2-(4-{[3-(4-methylbenzyl)-2,4-dioxo-1,3-thiazolidin-5-ylidene]methyl}phenoxy)-N-(2-methylphenyl)acetamide could be used in combination with other drugs or therapies to enhance its efficacy. Another area of research is to investigate the potential side effects of 2-(4-{[3-(4-methylbenzyl)-2,4-dioxo-1,3-thiazolidin-5-ylidene]methyl}phenoxy)-N-(2-methylphenyl)acetamide and its long-term safety. Furthermore, 2-(4-{[3-(4-methylbenzyl)-2,4-dioxo-1,3-thiazolidin-5-ylidene]methyl}phenoxy)-N-(2-methylphenyl)acetamide could be modified to improve its solubility and bioavailability, which could enhance its therapeutic potential.

Synthesis Methods

2-(4-{[3-(4-methylbenzyl)-2,4-dioxo-1,3-thiazolidin-5-ylidene]methyl}phenoxy)-N-(2-methylphenyl)acetamide is synthesized through a multi-step reaction that involves the condensation of 2-methylphenylacetic acid with 4-chloro-2-nitrophenol to form 2-(4-chloro-2-nitrophenoxy)-N-(2-methylphenyl)acetamide. This intermediate is then reduced to 2-(4-chloro-2-aminophenoxy)-N-(2-methylphenyl)acetamide, which is further reacted with 3-(4-methylbenzyl)-2,4-dioxo-1,3-thiazolidine to yield 2-(4-{[3-(4-methylbenzyl)-2,4-dioxo-1,3-thiazolidin-5-ylidene]methyl}phenoxy)-N-(2-methylphenyl)acetamide.

Scientific Research Applications

2-(4-{[3-(4-methylbenzyl)-2,4-dioxo-1,3-thiazolidin-5-ylidene]methyl}phenoxy)-N-(2-methylphenyl)acetamide has been extensively studied for its potential therapeutic effects in various diseases. In cancer research, 2-(4-{[3-(4-methylbenzyl)-2,4-dioxo-1,3-thiazolidin-5-ylidene]methyl}phenoxy)-N-(2-methylphenyl)acetamide has been shown to inhibit the growth and proliferation of cancer cells by inducing cell cycle arrest and apoptosis. In addition, 2-(4-{[3-(4-methylbenzyl)-2,4-dioxo-1,3-thiazolidin-5-ylidene]methyl}phenoxy)-N-(2-methylphenyl)acetamide has been found to have anti-inflammatory and antioxidant properties, making it a potential therapeutic agent for diseases such as arthritis, diabetes, and cardiovascular diseases.